Cas no 1180132-14-2 (4-methyl-3-[(4-methyl-1-piperazinyl)methyl]-Benzenamine)

• Product Name: 4-methyl-3-[(4-methyl-1-piperazinyl)methyl]-Benzenamine
• CAS No: 1180132-14-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 1100746
• PubChem ID: 68626880
• Update Time: 2025-04-20

4-methyl-3-[(4-methyl-1-piperazinyl)methyl]-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(4-methyl-1-piperazinyl)methyl]-Benzenamine
• 1180132-14-2
• SCHEMBL3396724
• 4-Methyl-3-[(4-methyl-1-piperazinyl)methyl]benzenamine
• DB-212825

• Inchi： 1S/C13H21N3/c1-11-3-4-13(14)9-12(11)10-16-7-5-15(2)6-8-16/h3-4,9H,5-8,10,14H2,1-2H3
• InChI Key： WIFMQJIAFNBEQR-UHFFFAOYSA-N
• SMILES： N1(CC2C=C(C=CC=2C)N)CCN(C)CC1

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.5Ų